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Compound of Interest

Compound Name: Ethylene glycol bis(succinic acid)

CAS No.: 35415-14-6

Cat. No.: B3065272

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the EGS (Ethylene glycol

bis(succinimidyl succinate)) crosslinker, a versatile tool in protein chemistry and molecular

biology. This guide details its chemical properties, applications, and experimental protocols to

empower researchers in their scientific endeavors.

Introduction to EGS Crosslinker
Ethylene glycol bis(succinimidyl succinate), or EGS, is a homobifunctional crosslinking agent

widely utilized to covalently link molecules containing primary amine groups.[1][2] Its structure

features two N-hydroxysuccinimide (NHS) esters connected by a 12-atom spacer arm.[3][4][5]

This configuration allows for the formation of stable amide bonds with primary amines, such as

the side chain of lysine residues or the N-terminus of proteins, at a pH range of 7-9.[6][7]

A key feature of EGS is its cleavable spacer arm. The ethylene glycol linkage can be broken by

treatment with hydroxylamine at a pH of 8.5, allowing for the reversal of the crosslink.[3][4][7]
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This property is particularly advantageous for applications requiring the subsequent analysis of

individual protein components of a crosslinked complex. EGS is insoluble in water and must be

dissolved in an organic solvent like DMSO or DMF before being added to an aqueous reaction.

[4][5] Its lipophilic nature makes it membrane-permeable, rendering it suitable for intracellular

crosslinking studies.[5][6][8]

Chemical and Physical Properties
The fundamental properties of the EGS crosslinker are summarized in the table below,

providing a quick reference for experimental design.

Property Value References

CAS Number 70539-42-3 [3][4][9]

Chemical Formula C18H20N2O12 [3][9][10]

Molecular Weight 456.36 g/mol [3][4][9]

Spacer Arm Length 16.1 Å [3][4][9]

Appearance White to off-white solid powder [3][5]

Purity Typically >90-98% [3][7][11]

Solubility Soluble in DMSO and DMF [3][4][5]

Reactive Groups
N-hydroxysuccinimide (NHS)

esters
[2][4][5]

Reactive Toward Primary amines (-NH2) [1][2][5]

Cleavability
Cleavable with hydroxylamine

at pH 8.5
[3][4][7]

Reaction Mechanism
EGS functions by reacting its NHS esters with primary amines to form stable amide bonds. The

reaction releases N-hydroxysuccinimide as a byproduct.
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Caption: Reaction mechanism of EGS with primary amines.

Applications in Research
The unique properties of EGS make it a valuable reagent in a variety of research applications:

Protein-Protein Interaction Studies: EGS is used to stabilize transient or weak protein

interactions, allowing for their identification and characterization.

Chromatin Immunoprecipitation (ChIP) Assays: In ChIP assays, EGS is employed to

crosslink proteins to DNA, which is essential for studying DNA-protein interactions in vivo.[3]

[12]

Structural Biology: By introducing crosslinks between specific amino acid residues, EGS can

help to stabilize protein structures for structural analysis.[1]

Antibody-Drug Conjugate (ADC) Development: EGS can be used as a linker to attach

cytotoxic drugs to antibodies for targeted cancer therapy.[1]

Receptor-Ligand Interaction Studies: EGS can be used to covalently link ligands to their cell

surface receptors for analysis.[6][8]

Experimental Protocols
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Below are detailed protocols for common applications of the EGS crosslinker. It is

recommended to optimize concentrations and reaction times for each specific application.

General Considerations
Moisture Sensitivity: EGS is moisture-sensitive.[6][9] Vials should be equilibrated to room

temperature before opening to prevent condensation.[6][9]

Solvent Choice: EGS must be dissolved in dry DMSO or DMF immediately before use.[6][8]

[9] Stock solutions should not be stored as the NHS ester moiety readily hydrolyzes.[6]

Buffer Selection: Use buffers that do not contain primary amines, such as phosphate,

bicarbonate, HEPES, or borate buffers at a pH of 7-9.[6][8][13] Avoid buffers like Tris or

glycine as they will quench the reaction.[6][8]

Protocol for Crosslinking Proteins in Solution
This protocol is a general guideline for crosslinking proteins in a purified sample.

Materials:

EGS Crosslinker

Dry DMSO or DMF

Protein sample in a suitable non-amine-containing buffer (e.g., PBS, pH 7.2-8.0)

Quenching solution (e.g., 1M Tris-HCl, pH 7.5)

Procedure:

Prepare EGS Solution: Immediately before use, dissolve EGS in dry DMSO or DMF to a

concentration of 10-25 mM.[6][8]

Add EGS to Protein: Add the EGS solution to the protein sample. The final concentration of

EGS is typically between 0.25 and 5 mM.[6][8][9] The molar excess of crosslinker to protein

can be adjusted to control the extent of crosslinking. A 10-fold molar excess is recommended

for protein concentrations above 5 mg/mL, and a 20- to 50-fold molar excess for
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concentrations below 5 mg/mL.[6][8] The final DMSO concentration should not exceed 10-

20% to avoid detrimental effects on the protein.[6][8]

Incubation: Incubate the reaction mixture for 30-40 minutes at room temperature or for 2

hours on ice.[6][8][9]

Quenching (Optional): To stop the crosslinking reaction, add the quenching solution to a final

concentration of 20-50 mM and incubate for 15 minutes at room temperature.[6][8][9]

Removal of Excess Reagent: Remove non-reacted EGS and quenching buffer using dialysis

or gel filtration.[9]

Protocol for Intracellular Crosslinking
This protocol is designed for crosslinking proteins within living cells.

Materials:

EGS Crosslinker

Dry DMSO

Cells in suspension or adherent

Ice-cold PBS, pH 8.0

Quenching solution (e.g., 1M Tris-HCl, pH 7.5)

Procedure:

Cell Preparation: Wash cells three times with ice-cold PBS (pH 8.0) to remove any amine-

containing culture media. Resuspend cells to a concentration of approximately 25 x 10^6

cells/mL in PBS.[6]

Prepare EGS Solution: Immediately before use, dissolve EGS in dry DMSO to a

concentration of 10-25 mM.[6]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://tools.thermofisher.com/content/sfs/manuals/MAN0011281_EGS_SulfoEGS_UG.pdf
https://store.sangon.com/productImage/DOC/C100221/C100221_EN_P.pdf
https://tools.thermofisher.com/content/sfs/manuals/MAN0011281_EGS_SulfoEGS_UG.pdf
https://store.sangon.com/productImage/DOC/C100221/C100221_EN_P.pdf
https://tools.thermofisher.com/content/sfs/manuals/MAN0011281_EGS_SulfoEGS_UG.pdf
https://store.sangon.com/productImage/DOC/C100221/C100221_EN_P.pdf
https://www.proteochem.com/protocols/EGS-Product-Information-Sheet.pdf
https://tools.thermofisher.com/content/sfs/manuals/MAN0011281_EGS_SulfoEGS_UG.pdf
https://store.sangon.com/productImage/DOC/C100221/C100221_EN_P.pdf
https://www.proteochem.com/protocols/EGS-Product-Information-Sheet.pdf
https://www.proteochem.com/protocols/EGS-Product-Information-Sheet.pdf
https://tools.thermofisher.com/content/sfs/manuals/MAN0011281_EGS_SulfoEGS_UG.pdf
https://tools.thermofisher.com/content/sfs/manuals/MAN0011281_EGS_SulfoEGS_UG.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3065272?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Add EGS to Cells: Add the EGS solution to the cell suspension to a final concentration of 1-5

mM.[6]

Incubation: Incubate the reaction mixture for 30 minutes at room temperature or for 2 hours

on ice.[6]

Quenching: Add the quenching solution to a final concentration of 10-20 mM and incubate for

15 minutes.[6]

Cell Lysis: Proceed with the desired cell lysis protocol for subsequent analysis.

Protocol for Cleavage of EGS Crosslinks
This protocol describes how to cleave the crosslinks formed by EGS.

Materials:

Crosslinked sample

Hydroxylamine•HCl

PBS, pH 8.5

Procedure:

Prepare Cleavage Solution: Prepare a 2 M hydroxylamine•HCl solution in PBS and adjust

the pH to 8.5. This solution should be prepared immediately before use.[6]

Incubation: Mix the crosslinked sample with the cleavage solution. Incubate for 3-6 hours at

37°C.[3][4]

Analysis: The cleaved products can then be analyzed by methods such as SDS-PAGE.

Experimental Workflows
The following diagrams illustrate typical experimental workflows involving the EGS crosslinker.
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Caption: Workflow for crosslinking proteins in solution.
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Caption: Workflow for intracellular protein crosslinking.

Storage and Stability
EGS is sensitive to moisture and should be stored in a dry environment.[3][6][9] For short-term

storage (days to weeks), 0-4°C is recommended. For long-term storage (months to years), it

should be kept at -20°C.[3][9] It is shipped at ambient temperature and is stable for several

weeks under these conditions.[3]

Conclusion
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The EGS crosslinker is a powerful and versatile reagent for studying protein interactions and

structure. Its amine-reactivity, cleavable spacer arm, and membrane permeability make it

suitable for a wide range of applications in molecular biology, biochemistry, and drug

development. By understanding its properties and following optimized protocols, researchers

can effectively utilize EGS to gain valuable insights into complex biological systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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comprehensive-technical-guide-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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